Cas no 125412-04-6 (D-Alanine,N-(2-hydroxyethyl)-)

• Product Name: D-Alanine,N-(2-hydroxyethyl)-
• CAS No: 125412-04-6
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 183158
• PubChem ID: 5487292
• Update Time: 2025-04-19

D-Alanine,N-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine,N-(2-hydroxyethyl)-
• (2R)-2-(2-hydroxyethylamino)propanoic acid
• D-Alanine, N-(2-hydroxyethyl)- (9CI)
• N-(2-hydroxyethyl)alanine
• N-(2-hydroxyethyl)-D-alanine
• DTXSID70154766
• Ohet-ala
• 125412-04-6
• AKOS021520322
• D-Alanine, N-(2-hydroxyethyl)-

• Inchi： 1S/C5H11NO3/c1-4(5(8)9)6-2-3-7/h4,6-7H,2-3H2,1H3,(H,8,9)/t4-/m1/s1
• InChI Key： JOOSUPODUVRSRP-SCSAIBSYSA-N
• SMILES： OCCN[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.073893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: -3.2

Experimental Properties

• Density: 1.184
• Boiling Point: 319.3°Cat760mmHg
• Flash Point: 146.9°C
• Refractive Index: 1.478
• PSA: 69.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives